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Compound of Interest

Compound Name: GM1489

CAS No.: 170905-75-6

Cat. No.: B1247723

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals working with GM1489. This resource provides troubleshooting guides and

frequently asked questions (FAQs) to address specific issues you may encounter during your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is GM1489 and what is its primary mechanism of action?

GM1489 is a potent, broad-spectrum synthetic inhibitor of matrix metalloproteinases (MMPs).

Its chemical formula is C₂₇H₃₃N₃O₄, and its systematic name is N-[(2R)-2-(Carboxymethyl)-4-

methylpentanoyl]-L-tryptophan-(S)-methyl-benzylamide.[1] GM1489 primarily functions by

chelating the zinc ion (Zn²⁺) within the active site of MMPs, which is essential for their catalytic

activity.[2] This inhibition prevents the degradation of extracellular matrix (ECM) components.

Q2: Which specific MMPs are inhibited by GM1489?

GM1489 has been shown to inhibit a range of MMPs, including MMP-1 (collagenase-1), MMP-

2 (gelatinase-A), MMP-3 (stromelysin-1), MMP-8 (collagenase-2), and MMP-9 (gelatinase-B).
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[1] Its inhibitory activity varies for each MMP, as indicated by their respective inhibitory

constants (Ki).

Q3: What are the primary research applications of GM1489?

Currently, the most extensively documented application of GM1489 is in dental research. It is

incorporated into dental adhesive systems to prevent the enzymatic degradation of the

collagen-based hybrid layer at the resin-dentin interface, thereby enhancing the durability of

dental restorations.[3][4][5][6][7][8] While its broad-spectrum MMP inhibitory activity suggests

potential applications in other fields like cancer biology and cardiovascular research, where

MMPs are implicated in disease progression, specific studies using GM1489 in these areas are

not widely published.

Q4: Are there known off-target effects or cytotoxicity associated with GM1489?

Specific off-target effects and comprehensive cytotoxicity data for GM1489 are not extensively

detailed in the currently available literature. However, broad-spectrum MMP inhibitors as a

class have been associated with side effects in clinical trials, such as musculoskeletal

syndrome.[3][4] When using GM1489 in cell culture, it is crucial to perform dose-response

experiments and cytotoxicity assays to determine the optimal non-toxic concentration for your

specific cell type and experimental conditions.
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Issue Potential Cause(s) Recommended Solution(s)

Precipitation of GM1489 in

aqueous solutions.

GM1489 may have limited

solubility in aqueous buffers.

Prepare a stock solution in an

appropriate organic solvent

like dimethyl sulfoxide (DMSO)

and then dilute it to the final

working concentration in your

aqueous experimental

medium.[9][10] Ensure the

final DMSO concentration is

low (typically <0.1%) to avoid

solvent-induced artifacts.

Inconsistent or unexpected

experimental results.

- Inaccurate concentration of

GM1489. - Degradation of

GM1489. - Variability in

experimental conditions.

- Prepare fresh dilutions of

GM1489 from a stock solution

for each experiment. - Store

the stock solution at the

recommended temperature

(typically -20°C or -80°C) and

protect it from light. - Ensure

consistent incubation times,

cell densities, and other

experimental parameters.

Observed cytotoxicity at

expected effective

concentrations.

The effective concentration of

GM1489 may be cytotoxic to

the specific cell line being

used.

- Perform a dose-response

curve to determine the IC50

(half-maximal inhibitory

concentration) for MMP

inhibition and a cytotoxicity

assay (e.g., MTT or LDH

assay) to determine the CC50

(half-maximal cytotoxic

concentration). - Select a

working concentration that

effectively inhibits MMPs while

maintaining high cell viability.

Lack of inhibitory effect at

recommended concentrations.

- The target MMPs may not be

the primary enzymes involved

- Confirm the expression and

activity of the target MMPs in
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in the observed biological

process. - The concentration of

GM1489 may be too low for

the specific experimental

system. - The inhibitor may be

degraded or inactivated in the

culture medium.

your experimental model using

techniques like zymography or

ELISA. - Titrate the

concentration of GM1489 to

determine the optimal

inhibitory concentration for

your system. - Consider the

stability of GM1489 in your

specific cell culture medium

over the duration of the

experiment.

Quantitative Data
Table 1: Inhibitory Constants (Ki) of GM1489 for Various MMPs

MMP Target Inhibitory Constant (Ki)

MMP-1 0.2 nM

MMP-2 500 nM

MMP-3 20 µM

MMP-8 100 nM

MMP-9 100 nM

(Data sourced from[1])

Table 2: Effect of GM1489 Concentration on Microtensile Bond Strength (µTBS) of a

Commercial Dental Adhesive System (SB) After 1 Year
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GM1489 Concentration Mean µTBS (MPa) Standard Deviation

0 µM (Control) 21.2 4.8

1 µM Not Reported Not Reported

5 µM 29.4 8.2

10 µM Not Reported Not Reported

(Data adapted from a meta-

analysis of in vitro studies[7])

Table 3: Effect of GM1489 Concentration on Microtensile Bond Strength (µTBS) of an

Experimental Dental Adhesive System (EXP) After 1 Year

GM1489 Concentration Mean µTBS (MPa) Standard Deviation

0 µM (Control) 21.2 4.8

1 µM 22.2 2.6

5 µM 29.4 8.2

10 µM 36.2 3.3

(Data adapted from a meta-

analysis of in vitro studies[7])

Experimental Protocols
1. Protocol for Evaluating the Effect of GM1489 on Cell Invasion (Boyden Chamber Assay)

This protocol provides a general framework for assessing the inhibitory effect of GM1489 on

cancer cell invasion.

Materials:

Boyden chamber inserts with a porous membrane (e.g., 8 µm pore size)

Matrigel or other basement membrane extract
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Cancer cell line of interest

Serum-free cell culture medium

Cell culture medium with a chemoattractant (e.g., 10% fetal bovine serum)

GM1489 stock solution (e.g., 10 mM in DMSO)

Calcein AM or other fluorescent dye for cell labeling

Fluorescence plate reader

Procedure:

Prepare Inserts: Coat the top of the Boyden chamber inserts with a thin layer of Matrigel

and allow it to solidify.

Cell Preparation: Culture cancer cells to sub-confluency. Harvest the cells and resuspend

them in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

Treatment: Prepare different concentrations of GM1489 in serum-free medium. The final

DMSO concentration should be kept constant across all conditions, including the vehicle

control. Incubate the cell suspension with the GM1489 dilutions or vehicle control for 30

minutes at 37°C.

Assay Setup: Add the chemoattractant-containing medium to the lower wells of the

Boyden chamber plate. Place the Matrigel-coated inserts into the wells. Add 100 µL of the

cell suspension (with or without GM1489) to the top of each insert.

Incubation: Incubate the plate at 37°C in a CO₂ incubator for 24-48 hours, allowing the

cells to invade through the Matrigel and the porous membrane.

Quantification:

Remove the non-invading cells from the top of the inserts with a cotton swab.

Fix and stain the invading cells on the bottom of the membrane with a suitable stain

(e.g., crystal violet) or use a fluorescent-based method.
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For fluorescent quantification, label the invading cells with Calcein AM, and measure the

fluorescence using a plate reader.

Data Analysis: Compare the number or fluorescence intensity of invading cells in the

GM1489-treated groups to the vehicle control group to determine the inhibitory effect of

GM1489 on cell invasion.

2. Protocol for Determining GM1489 Cytotoxicity (MTT Assay)

This protocol outlines a common method for assessing the cytotoxic effects of GM1489 on a

given cell line.

Materials:

Cell line of interest

Complete cell culture medium

GM1489 stock solution (e.g., 10 mM in DMSO)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

Treatment: Prepare serial dilutions of GM1489 in complete medium from the stock

solution. Remove the old medium from the wells and add 100 µL of the medium containing

different concentrations of GM1489. Include a vehicle control (medium with the same final

concentration of DMSO) and a no-treatment control.
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Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at

37°C in a CO₂ incubator.

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

allowing the viable cells to metabolize the MTT into formazan crystals.

Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570

nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration of GM1489
relative to the no-treatment control. Plot the cell viability against the log of the GM1489
concentration to determine the CC50 value.
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Caption: Overview of the MMP activation and ECM degradation pathway, highlighting the

inhibitory action of GM1489.
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Click to download full resolution via product page

Caption: General experimental workflow for studying the effects of GM1489 in a cell-based

assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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